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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanicemine dihydrochloride, also known as AZD6765, is a low-trapping N-methyl-D-
aspartate (NMDA) receptor antagonist.[1][2][3] It was investigated for its potential as a rapid-
acting antidepressant with a reduced side-effect profile compared to other NMDA receptor
antagonists like ketamine.[4][5] Although its clinical development was discontinued, Lanicemine
remains a significant compound of interest for researchers studying the glutamatergic system
and the development of novel therapeutics for neuropsychiatric disorders.

This technical guide provides a comprehensive overview of the chemical characterization and
analysis of Lanicemine dihydrochloride. It is intended to serve as a valuable resource for
researchers and professionals involved in the study and development of this and similar
compounds. This document details the physicochemical properties, analytical methodologies,
and biological context of Lanicemine dihydrochloride, presenting quantitative data in
structured tables and illustrating key processes with diagrams.

Chemical and Physical Properties

Lanicemine is chemically described as (1S)-1-Phenyl-2-(pyridin-2-yl)ethanamine.[4] The
dihydrochloride salt form enhances its water solubility and stability.[2]
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Property Value Reference
Chemical Formula Ci13H16CI2Nz2 [6]
Molecular Weight 271.19 g/mol [6]

CAS Number 153322-06-6 [3]
Appearance White to off-white solid

Melting Point Not publicly available

Purity >95% [7]

Solubility

The solubility of Lanicemine dihydrochloride in various solvents is a critical parameter for its
handling, formulation, and in vitro/in vivo studies.

Solvent Solubility Reference
Water Soluble [2]
Phosphate-Buffered Saline

100 mg/mL (368.75 mM) [3]
(PBS)
DMSO Soluble

Biological Activity

Lanicemine's primary mechanism of action is as a non-competitive antagonist of the NMDA
receptor, a key component of the glutamatergic system in the central nervous system.

Parameter Value Cell Line/System Reference
Ki (NMDA Receptor) 0.56-2.1 uM [2][3]

ICso0 4-7 uM CHO cells [2][3]

ICso 6.4 uM Xenopus oocyte cells [2][3]
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Analytical Methodologies

A precise and accurate analytical methodology is crucial for the quantification and
characterization of Lanicemine dihydrochloride in both bulk form and biological matrices.

High-Performance Liquid Chromatography (HPLC)

A validated stability-indicating HPLC method is essential for assessing the purity and stability of
Lanicemine dihydrochloride. While a specific, detailed public method is not available, a
general approach based on common practices for similar pharmaceutical compounds is
outlined below.

Experimental Protocol:
e Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer)
and an organic modifier (e.g., acetonitrile or methanol). The pH of the aqueous phase should
be optimized for peak shape and retention.

e Flow Rate: Typically 1.0 mL/min.
» Detection: UV detection at a wavelength determined by the UV spectrum of Lanicemine.
e Injection Volume: 10-20 pL.

o Sample Preparation: Samples should be dissolved in a suitable solvent, typically the mobile
phase, to a known concentration.

Method Validation Parameters (as per ICH guidelines):

o Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present.

o Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte.
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e Accuracy: The closeness of the test results obtained by the method to the true value.

e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability, intermediate precision, and reproducibility.

« Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be
quantitatively determined with suitable precision and accuracy.

e Robustness: A measure of its capacity to remain unaffected by small, but deliberate
variations in method parameters.

HPLC Analysis Data Processing
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A typical workflow for the HPLC analysis of Lanicemine dihydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of
Lanicemine dihydrochloride.

Experimental Protocol:
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) is a common solvent for hydrochloride
salts.

e Techniques:
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o H NMR: To determine the proton environment of the molecule.
o 13C NMR: To determine the carbon framework of the molecule.

o 2D NMR (e.g., COSY, HSQC, HMBC): To establish connectivity between protons and
carbons and aid in unambiguous signal assignment.

o Data Processing: The resulting spectra are processed (Fourier transform, phasing, baseline
correction) and chemical shifts (d) are reported in parts per million (ppm) relative to a
reference standard (e.g., tetramethylsilane, TMS).

While a complete, assigned NMR spectrum for Lanicemine dihydrochloride is not publicly
available, the expected regions for the proton signals can be predicted based on its chemical
structure.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
Lanicemine, which is crucial for its identification and for metabolism studies.

Experimental Protocol:

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS).

« lonization Technique: Electrospray ionization (ESI) is a common technique for polar
molecules like Lanicemine.

o Analysis Mode: Positive ion mode is typically used to detect the protonated molecule
[M+H]*.

e Tandem MS (MS/MS): To induce fragmentation of the parent ion and generate a
characteristic fragmentation pattern that can be used for structural confirmation and
quantification in complex matrices.

Signaling Pathway
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Lanicemine exerts its effects by modulating the NMDA receptor signaling pathway. The NMDA
receptor is a glutamate-gated ion channel that plays a critical role in synaptic plasticity,

learning, and memory.
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Simplified signaling pathway of the NMDA receptor and the inhibitory action of Lanicemine.

Conclusion

This technical guide provides a foundational overview of the chemical characterization and
analysis of Lanicemine dihydrochloride. The information compiled herein, including its
physicochemical properties, analytical methodologies, and biological context, is intended to
support further research and development in the field of neuroscience and
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psychopharmacology. While detailed, validated analytical protocols are not widely published,
the general procedures outlined provide a strong starting point for researchers to develop and
validate their own methods for the study of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1243621#lanicemine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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